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2'-Deoxycytidine-5'-Monophosphate as a
substrate for DNA polymerase assays.
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Compound of Interest

2'-Deoxycytidine-5'-
Compound Name:
Monophosphate

Cat. No.: B10776988

The DNA Polymerization Reaction: dCTP to
dCMP

The enzymatic activity of DNA polymerase facilitates a nucleophilic attack from the 3'-hydroxyl
group of the primer on the a-phosphate of the incoming dCTP substrate[1]. This results in the
formation of a phosphodiester bond, extending the DNA strand by one nucleotide (dCMP) and
releasing pyrophosphate (PPi). This fundamental reaction is the basis for all DNA polymerase
assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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